Cas no 29949-81-3 (Phosphine, tris(4-bromophenyl)-)

Phosphine, tris(4-bromophenyl)- structure
29949-81-3 structure
Product Name:Phosphine, tris(4-bromophenyl)-
CAS No:29949-81-3
MF:C18H12Br3P
MW:498.973643302917
CID:1440375
PubChem ID:4244444
Update Time:2025-04-20

Phosphine, tris(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphine, tris(4-bromophenyl)-
    • tris-para-bromophenylphosphane
    • Tris(4-bromophenyl)phosphane
    • AKOS002531538
    • E72713
    • CS-0157423
    • Phosphine,tris(4-bromophenyl)-
    • 29949-81-3
    • MFCD02690473
    • YSWG867
    • SCHEMBL3757571
    • tris(4-bromophenyl)phosphine
    • Inchi: 1S/C18H12Br3P/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18/h1-12H
    • InChI Key: GMRACXJRJFIBHU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)P(C1C=CC(=CC=1)Br)C1C=CC(=CC=1)Br

Computed Properties

  • Exact Mass: 495.82266
  • Monoisotopic Mass: 495.82268g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Phosphine, tris(4-bromophenyl)- Pricemore >>

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